Cas no 98279-60-8 (4-(ethoxycarbonyl)isothiazole-5-carboxylic acid)
98279-60-8 structure
Product Name:4-(ethoxycarbonyl)isothiazole-5-carboxylic acid
CAS No:98279-60-8
MF:C7H7NO4S
MW:201.199780702591
CID:797075
PubChem ID:53415002
Update Time:2025-04-19
4-(ethoxycarbonyl)isothiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(ethoxycarbonyl)isothiazole-5-carboxylic acid
- 4,5-Isothiazoledicarboxylic acid, 4-ethyl ester
- 4-ethoxycarbonyl-1,2-thiazole-5-carboxylic acid
- 4-ethoxycarbonyl-5-isothiazolecarboxylic acid
- 4-ethoxycarbonylisothiazole-5-carboxylic acid
- Isothiazol-4,5-dicarbonsaeure-4-aethylester
- isothiazole-4,5-dicarboxylic acid-4-ethyl ester
- 4,5-Isothiazoledicarboxylic acid 4-ethyl ester
- 98279-60-8
- A845834
- DTXSID70696914
- 4-(ETHOXYCARBONYL)-1,2-THIAZOLE-5-CARBOXYLIC ACID
-
- Inchi： 1S/C7H7NO4S/c1-2-12-7(11)4-3-8-13-5(4)6(9)10/h3H,2H2,1H3,(H,9,10)
- InChI Key： CBRCSOUIMAOAJQ-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(C=N1)C(=O)OCC
Computed Properties
- Exact Mass: 201.01000
- Monoisotopic Mass: 201.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 104.73000
- LogP: 1.01800
4-(ethoxycarbonyl)isothiazole-5-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(ethoxycarbonyl)isothiazole-5-carboxylic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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